Cas no 1263274-50-5 (N-methyl-2-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N-methyl-2-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 1263274-50-5
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 5917296
• PubChem ID: 59772360
• Update Time: 2025-05-20

N-methyl-2-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-methyl-2-(1-methylethyl)-
• N-methyl-2-(propan-2-yl)benzene-1-sulfonamide
• 1263274-50-5
• 2-ISOPROPYL-N-METHYLBENZENESULFONAMIDE
• SCHEMBL9230550
• EN300-1452723

• Inchi： 1S/C10H15NO2S/c1-8(2)9-6-4-5-7-10(9)14(12,13)11-3/h4-8,11H,1-3H3
• InChI Key： YQEWWZJFFWAEPW-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=CC=C1C(C)C

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 321.5±35.0 °C(Predicted)
• pka: 11.50±0.10(Predicted)

Additional information on N-methyl-2-(propan-2-yl)benzene-1-sulfonamide

Professional Introduction to N-methyl-2-(propan-2-yl)benzene-1-sulfonamide (CAS No. 1263274-50-5)

N-methyl-2-(propan-2-yl)benzene-1-sulfonamide, a compound with the chemical identifier CAS No. 1263274-50-5, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique sulfonamide functional group and alkylated aromatic structure, exhibits a range of potential applications that span from drug discovery to material science. The detailed exploration of its chemical properties, synthesis methodologies, and emerging research applications provides a comprehensive understanding of its significance in contemporary scientific endeavors.

The molecular structure of N-methyl-2-(propan-2-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group at the para position relative to a secondary propyl group. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are critical for its utility in various biochemical assays and synthetic transformations. The sulfonamide moiety, in particular, is well-documented for its role as a pharmacophore in numerous therapeutic agents, contributing to its widespread interest among medicinal chemists.

In recent years, the investigation of sulfonamide derivatives has been intensified due to their demonstrated efficacy in modulating biological pathways associated with inflammation, infection, and cancer. The compound N-methyl-2-(propan-2-yl)benzene-1-sulfonamide is no exception, with preliminary studies suggesting its potential as an intermediate in the synthesis of novel antimicrobial agents. The presence of the secondary propyl group enhances lipophilicity, which can be leveraged to improve oral bioavailability and tissue penetration of derived pharmaceuticals.

The synthesis of N-methyl-2-(propan-2-yl)benzene-1-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Common methodologies include nucleophilic aromatic substitution followed by sulfonation and subsequent alkylation. Advanced techniques such as flow chemistry have been explored to optimize these processes, reducing solvent consumption and improving scalability. These synthetic advancements are crucial for ensuring the availability of this compound for both academic research and industrial applications.

One of the most compelling aspects of studying N-methyl-2-(propan-2-yl)benzene-1-sulfonamide is its versatility in serving as a building block for more complex molecules. Researchers have utilized this scaffold to develop derivatives with enhanced binding affinity to target proteins, demonstrating its utility in rational drug design. For instance, modifications at the sulfonamide nitrogen or the aromatic ring have yielded compounds with improved selectivity against enzymes implicated in neurological disorders. Such findings underscore the importance of structurally diverse sulfonamides in addressing unmet medical needs.

The pharmacological profile of N-methyl-2-(propan-2-yl)benzene-1-sulfonamide has been examined through both in vitro and in vivo studies. These investigations have highlighted its interaction with various biological systems, including enzymes and receptors relevant to metabolic diseases and neurodegenerative conditions. Notably, computational modeling has played a pivotal role in predicting how structural variations influence molecular recognition processes, enabling the design of optimized analogs with tailored pharmacokinetic properties.

As our understanding of molecular interactions continues to evolve, so does the application of computational tools in predicting the behavior of compounds like N-methyl-2-(propan-2-yl)benzene-1-sulfonamide. Machine learning algorithms have been trained on large datasets comprising known bioactive molecules to identify novel lead structures based on their physicochemical descriptors. This approach has accelerated the discovery pipeline for sulfonamide-based therapeutics by rapidly screening vast libraries for candidates exhibiting desired biological activity.

The future prospects for research involving N-methyl-2-(propan-2-yl)benzene-1-sulfonamide are promising, with ongoing studies exploring its potential in combinatorial therapy regimens. By pairing this compound with other bioactive molecules or nanoparticles, researchers aim to develop synergistic treatments that enhance therapeutic outcomes while minimizing side effects. Such interdisciplinary efforts highlight the collaborative nature of modern pharmaceutical research, where insights from chemistry are integrated with those from biology and materials science.

In conclusion, N-methyl-2-(propan-2-y]benzene-l-sulfonamide (CAS No. 1263274_50_5) represents a significant compound within the realm of pharmaceutical chemistry due to its structural complexity and functional diversity. Its synthesis methods continue to be refined through innovative approaches such as flow chemistry; meanwhile; its pharmacological applications are being expanded via computational drug design; interdisciplinary collaborations; these advancements collectively position it as a valuable asset for future medicinal discoveries; ensuring continued relevance across multiple scientific disciplines; fostering progress toward addressing complex global health challenges; demonstrating how fundamental chemical research can translate into tangible benefits for society; as we move forward into an era defined by precision medicine; compounds like this will play an indispensable role.